![molecular formula C24H26FNO B4019830 N-[4-(1-adamantyl)-2-methylphenyl]-4-fluorobenzamide](/img/structure/B4019830.png)
N-[4-(1-adamantyl)-2-methylphenyl]-4-fluorobenzamide
Description
N-[4-(1-adamantyl)-2-methylphenyl]-4-fluorobenzamide is a compound of interest in the field of organic chemistry, particularly in the study of molecular interactions and properties. It belongs to the family of benzamides and is known for its unique molecular structure influenced by the adamantyl group.
Synthesis Analysis
The synthesis of similar compounds, like various fluorobenzamides, often involves multi-step processes including reactions with specific reagents under controlled conditions. The adamantyl group, in particular, is known to influence the synthesis pathway and the final molecular structure of the compound (Lednicer et al., 1979).
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of adamantyl and fluorobenzamide groups. These groups contribute to the overall conformation and stability of the molecule. Studies on similar compounds have shown that the orientation and interaction of these groups significantly impact the molecular geometry and properties (Karabulut et al., 2014).
Chemical Reactions and Properties
Compounds with adamantyl groups are known to undergo various chemical reactions, influenced by the steric and electronic effects of the adamantyl moiety. These reactions can lead to a variety of products with diverse properties. The fluorobenzamide part of the molecule also plays a crucial role in its reactivity and interaction with other molecules (Brel et al., 2015).
Physical Properties Analysis
The physical properties of such compounds are largely dictated by the adamantyl and fluorobenzamide groups. These properties include melting points, solubility, and crystalline structure, which are crucial for understanding the compound's behavior in different environments (Gao Yu, 2014).
Future Directions
properties
IUPAC Name |
N-[4-(1-adamantyl)-2-methylphenyl]-4-fluorobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26FNO/c1-15-8-20(24-12-16-9-17(13-24)11-18(10-16)14-24)4-7-22(15)26-23(27)19-2-5-21(25)6-3-19/h2-8,16-18H,9-14H2,1H3,(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLELXXQKOZYOIE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C23CC4CC(C2)CC(C4)C3)NC(=O)C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.